Cas no 132981-93-2 ((2E)-5-benzyl-2-(phenylimino)-1,3-thiazolidin-4-one)
(2E)-5-benzyl-2-(phenylimino)-1,3-thiazolidin-4-one Chemical and Physical Properties
Names and Identifiers
-
- 4(5H)-Thiazolone, 2-(phenylamino)-5-(phenylmethyl)-
- (2E)-5-benzyl-2-(phenylimino)-1,3-thiazolidin-4-one
- HMS2639E14
- STK583003
- (2Z)-5-benzyl-2-(phenylimino)-2,5-dihydro-1,3-thiazol-4-ol
- AKOS000524649
- 5-Benzyl-2-(phenylimino)-1,3-thiazolidin-4-one
- SMR000281766
- MLS000711999
- CBDivE_010261
- SCHEMBL4146598
- CHEMBL1346093
- AKOS005506598
- 132981-93-2
- ChemDiv1_001791
- AB00667098-01
- 5-benzyl-2-(phenylimino)thiazolidin-4-one
- (E)-5-benzyl-2-(phenylimino)thiazolidin-4-one
- SR-01000419993-1
- DTXSID501331974
- HMS592B09
- 5-benzyl-2-phenylimino-1,3-thiazolidin-4-one
- HMS3359P06
- AKOS002769208
- F0202-0038
- SR-01000419993
-
- Inchi: 1S/C16H14N2OS/c19-15-14(11-12-7-3-1-4-8-12)20-16(18-15)17-13-9-5-2-6-10-13/h1-10,14H,11H2,(H,17,18,19)
- InChI Key: PPDYGCWUBUMCPQ-UHFFFAOYSA-N
- SMILES: S1/C(=N/C2C=CC=CC=2)/NC(C1CC1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 282.08282
- Monoisotopic Mass: 282.083
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 371
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 66.8Ų
Experimental Properties
- PSA: 41.46
(2E)-5-benzyl-2-(phenylimino)-1,3-thiazolidin-4-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0202-0038-2μmol |
(2E)-5-benzyl-2-(phenylimino)-1,3-thiazolidin-4-one |
132981-93-2 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0202-0038-5μmol |
(2E)-5-benzyl-2-(phenylimino)-1,3-thiazolidin-4-one |
132981-93-2 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0202-0038-1mg |
(2E)-5-benzyl-2-(phenylimino)-1,3-thiazolidin-4-one |
132981-93-2 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0202-0038-2mg |
(2E)-5-benzyl-2-(phenylimino)-1,3-thiazolidin-4-one |
132981-93-2 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0202-0038-3mg |
(2E)-5-benzyl-2-(phenylimino)-1,3-thiazolidin-4-one |
132981-93-2 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0202-0038-4mg |
(2E)-5-benzyl-2-(phenylimino)-1,3-thiazolidin-4-one |
132981-93-2 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0202-0038-5mg |
(2E)-5-benzyl-2-(phenylimino)-1,3-thiazolidin-4-one |
132981-93-2 | 90%+ | 5mg |
$69.0 | 2023-05-17 |
(2E)-5-benzyl-2-(phenylimino)-1,3-thiazolidin-4-one Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
Additional information on (2E)-5-benzyl-2-(phenylimino)-1,3-thiazolidin-4-one
Recent Advances in the Study of (2E)-5-benzyl-2-(phenylimino)-1,3-thiazolidin-4-one (CAS: 132981-93-2)
The compound (2E)-5-benzyl-2-(phenylimino)-1,3-thiazolidin-4-one (CAS: 132981-93-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This thiazolidinone derivative has been investigated for its diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The unique structural features of this compound, characterized by the presence of a benzyl group and a phenylimino moiety, contribute to its ability to interact with various biological targets.
Recent studies have focused on elucidating the molecular mechanisms underlying the biological effects of (2E)-5-benzyl-2-(phenylimino)-1,3-thiazolidin-4-one. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against cyclooxygenase-2 (COX-2), a key enzyme involved in inflammatory processes. The researchers employed molecular docking and dynamics simulations to reveal the binding interactions between the compound and the COX-2 active site, providing insights into its anti-inflammatory potential.
In addition to its anti-inflammatory properties, (2E)-5-benzyl-2-(phenylimino)-1,3-thiazolidin-4-one has shown promising antimicrobial activity. A recent study in the European Journal of Medicinal Chemistry reported that this compound exhibits broad-spectrum activity against both Gram-positive and Gram-negative bacteria, with minimum inhibitory concentrations (MICs) ranging from 8 to 32 µg/mL. The study also highlighted the compound's ability to disrupt bacterial cell membrane integrity, suggesting a potential mechanism of action.
The anticancer potential of (2E)-5-benzyl-2-(phenylimino)-1,3-thiazolidin-4-one has also been explored in recent research. A 2024 study published in Bioorganic Chemistry investigated the compound's effects on various cancer cell lines, including breast, lung, and colon cancer. The results indicated that the compound induces apoptosis in cancer cells through the activation of caspase-3 and caspase-9, along with the modulation of Bcl-2 family proteins. These findings suggest that (2E)-5-benzyl-2-(phenylimino)-1,3-thiazolidin-4-one could serve as a lead compound for the development of novel anticancer agents.
Despite these promising findings, challenges remain in the development of (2E)-5-benzyl-2-(phenylimino)-1,3-thiazolidin-4-one as a therapeutic agent. Recent pharmacokinetic studies have revealed limitations in oral bioavailability and metabolic stability, prompting researchers to explore structural modifications to improve these properties. A 2023 study in Drug Development Research reported the synthesis of several analogs with enhanced solubility and metabolic stability, while retaining the desired biological activities.
In conclusion, (2E)-5-benzyl-2-(phenylimino)-1,3-thiazolidin-4-one (CAS: 132981-93-2) represents a promising scaffold for the development of novel therapeutic agents with anti-inflammatory, antimicrobial, and anticancer properties. Ongoing research efforts are focused on optimizing its pharmacological profile and elucidating its precise mechanisms of action. Future studies should explore the compound's potential in combination therapies and its effects on additional biological targets.
132981-93-2 ((2E)-5-benzyl-2-(phenylimino)-1,3-thiazolidin-4-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)